
Technical Guide: Spectroscopic Characterization
of 3-Hydroxy-2-methoxyquinazolin-4(3H)-one

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-Hydroxy-2-methoxyquinazolin-

4(3H)-one

CAS No.: 86208-53-9

Cat. No.: B8482028

Get Quote

Executive Summary & Chemical Context
3-Hydroxy-2-methoxyquinazolin-4(3H)-one (C₉H₈N₂O₃; MW: 192.17 g/mol ) represents a

specific subclass of quinazolinones characterized by a cyclic hydroxamic acid moiety

embedded within the pyrimidine ring, flanked by an imidate-like methoxy group at the C2

position.[1]

This structural uniqueness presents distinct spectroscopic signatures:

Electronic: The N-OH group introduces exchangeable proton dynamics and specific H-

bonding capabilities.[1]

Resonance: The C2-methoxy group creates a push-pull electronic system with the C4-

carbonyl, influencing chemical shifts significantly compared to 2-alkyl analogs.[1]

Stability: Unlike 2-unsubstituted hydroxamic acids, the 2-methoxy group blocks certain

tautomeric shifts, locking the molecule predominantly in the N-hydroxy lactam form.[1]
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Structural Representation[1][2][3][4][5][6][7]
Core Scaffold: Quinazolin-4(3H)-one[1][2][3][4][5][6][7][8][9][10]

Substituents: 3-OH (

-hydroxy), 2-OCH₃ (methoxy)[1]

Synthesis Overview (Provenance)
For Characterization Context Only To ensure the spectra described below are relevant, the

sample must be of high purity (>98%). The typical synthesis involves the cyclization of

anthranilic acid derivatives or methyl anthranilate with N-hydroxy-O-methylisourea equivalents

or sequential methylation of 3-hydroxyquinazoline-2,4(1H,3H)-dione.[1]

Purity Check: Verify absence of starting material (Anthranilate: ~6.6 ppm doublet) and O-

methylation isomers (O-substituents at C4).[1]

Spectroscopic Characterization Protocols
A. Ultraviolet-Visible Spectroscopy (UV-Vis)
Purpose: Determination of electronic transitions and conjugation length.[1]

Solvent: Methanol (HPLC Grade).[1]

Concentration:

M.[1]

Key Transitions:

Band I (230–240 nm):

transition of the aromatic benzene ring.

Band II (270–280 nm):

transition of the heterocyclic quinazolinone moiety.
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Band III (310–320 nm):

transition involving the C=O and N-OH lone pairs.[1]

B. Infrared Spectroscopy (FT-IR)
Purpose: Identification of functional groups and H-bonding networks.[1] Method: KBr Pellet or

ATR (Attenuated Total Reflectance).[1]

Functional Group
Wavenumber (

)
Intensity Description

O-H Stretch 3100–3350 Broad/Med

Characteristic of N-

OH; broadened by H-

bonding.[1]

C-H Stretch (Ar) 3050–3080 Weak
Aromatic C-H

vibrations.[1]

C-H Stretch (Alk) 2940–2990 Weak
Methyl group (-OCH₃)

asymmetric stretch.[1]

C=O Stretch 1665–1685 Strong

Amide I band (lactam

carbonyl).[1] Slightly

lower

due to N-OH

conjugation.

C=N Stretch 1605–1620 Medium
Ring C=N stretch at

position 2.[1]

C-O Stretch 1250–1280 Strong
Aryl/Imidate ether C-O

stretch.[1]

N-O Stretch 940–980 Medium

Characteristic N-O

single bond vibration.

[1]

C. Nuclear Magnetic Resonance (NMR)
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Purpose: Definitive structural elucidation.[1] Solvent: DMSO-

is preferred over CDCl

to solubilize the polar N-OH group and prevent aggregation.[1]

1.

H NMR (400 MHz, DMSO-

)
Key Diagnostic: The disappearance of the N-H signal (usually ~12 ppm in quinazolinones)

and appearance of the N-OH signal.[1]
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Position
Shift (

, ppm)
Multiplicity Integration Assignment

N-OH 10.8 – 11.5 Broad Singlet 1H

Exchangeable

with D₂O.[1]

Highly

deshielded.

H-5 8.10 – 8.15
Doublet (

Hz)
1H

Peri-position to

C=O; most

deshielded

aromatic.[1]

H-7 7.75 – 7.85
Triplet (

Hz)
1H

Aromatic ring.[1]

[4]

H-8 7.60 – 7.70
Doublet (

Hz)
1H Aromatic ring.[1]

H-6 7.45 – 7.55
Triplet (

Hz)
1H Aromatic ring.[1]

2-OCH₃ 4.05 – 4.15 Singlet 3H

Methoxy group

attached to C2

(Imidate-like).[1]

2.

C NMR (100 MHz, DMSO-

)
Key Diagnostic: Distinction between C4 (carbonyl) and C2 (imidate carbon).[1]
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Carbon
Shift (

, ppm)
Type Notes

C-4 158.5 – 160.0 C=O[1]
Carbonyl carbon.[1][8]

[11]

C-2 155.0 – 157.0 C=N

Attached to OMe and

N-OH; highly

deshielded.

C-8a 146.0 – 148.0 Quaternary
Junction carbon (N-

side).[1]

C-7 134.0 – 135.0 CH Aromatic.

C-5 126.0 – 127.0 CH Aromatic.

C-8 125.5 – 126.5 CH Aromatic.

C-6 126.0 – 127.0 CH Aromatic.

C-4a 119.0 – 121.0 Quaternary
Junction carbon (C=O

side).[1]

OCH₃ 55.5 – 57.0 CH₃ Methoxy carbon.[1]

D. Mass Spectrometry (HRMS-ESI)
Purpose: Confirmation of molecular formula and fragmentation analysis.[1]

Ionization: Electrospray Ionization (ESI), Positive Mode (

).

Calculated Mass (

): 193.0613 Da.[1]

Fragmentation Pathway (MS/MS):

Precursor:
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193 (

).

Loss of Oxygen/Hydroxyl: Loss of 16/17 Da is common in N-oxides/N-hydroxy compounds

176/177.[1]

Loss of Methoxy: Loss of

(31 Da)

162.[1]

RDA Cleavage: Retro-Diels-Alder cleavage of the pyrimidine ring is less common but can

yield benzonitrile fragments (

103).[1]

Visualization of Characterization Logic
The following diagram illustrates the logical workflow for confirming the structure, distinguishing

it from common impurities like the O-methyl isomer (4-methoxy) or the 2,4-dione tautomer.
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Crude Sample
(3-Hydroxy-2-methoxyquinazolin-4(3H)-one)

1. HRMS (ESI+)
Target: m/z 193.06

Mass Match?
(193.06 ± 5ppm)

2. FT-IR Analysis
Check Functional Groups

IR: OH present?
(3100-3350 cm-1)

3. 1H NMR (DMSO-d6)
Definitive Structure

NMR: N-OH Signal?
(10.8-11.5 ppm)

Yes

REJECT / RE-PURIFY

No

Yes

Impurity Check:
Is OH absent? -> O-Methyl Isomer

No (Possible 4-OMe isomer)

CONFIRMED STRUCTURE
3-Hydroxy-2-methoxy...

Yes

Impurity Check:
Is OMe absent? -> 2,4-Dione

No (Possible Hydrolysis)

Click to download full resolution via product page
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Caption: Step-by-step decision tree for the spectroscopic validation of 3-Hydroxy-2-
methoxyquinazolin-4(3H)-one, highlighting critical checkpoints for impurity exclusion.

Experimental Causality & Troubleshooting
Why DMSO- ?
Chloroform (

) is often insufficient for 3-hydroxyquinazolinones due to the strong intermolecular hydrogen
bonding of the N-OH group, which leads to line broadening or precipitation.[1] DMSO disrupts
these intermolecular bonds, sharpening the signals and allowing the N-OH proton to be
observed as a distinct singlet.

Distinguishing Isomers
A common synthetic byproduct is 4-methoxyquinazolin-2(1H)-one (the O-alkylation at C4

instead of C2, or tautomeric variation).[1]

Target Molecule: C=O at ~160 ppm, C-OMe at ~156 ppm.[1]

Isomer (4-OMe): C-OMe at ~165 ppm (C4), C=O at ~150 ppm (C2).[1]

HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR technique is the gold

standard. In the target molecule, the Methoxy protons (

4.1) will show a correlation to the C2 carbon (

156). In the isomer, they would correlate to C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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